Cas no 1805352-01-5 (Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate
• CAS No: 1805352-01-5
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856688
• Update Time: 2025-07-24

Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(12)7(8(10)11)13-6(4)9(14)15-2/h3,8H,12H2,1-2H3
• InChI Key： IRQCVXHJYWZSTG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(C(=O)OC)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate

Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1805352-01-5): A Comprehensive Overview

Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1805352-01-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a derivative of pyridine and features a unique combination of functional groups, including an amino group, a difluoromethyl group, and a methyl group. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate is characterized by its pyridine ring, which is a six-membered heterocyclic aromatic compound with one nitrogen atom. The presence of the amino group (-NH₂) at the 3-position and the difluoromethyl group (-CF₂H) at the 2-position adds to its complexity and reactivity. Additionally, the methyl group (-CH₃) at the 5-position provides steric hindrance and influences the compound's overall properties.

Recent studies have highlighted the potential of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The amino group in the compound can interact with neurotransmitter receptors, potentially modulating their activity and providing therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant activity in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurological disorders, Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate has also shown promise in cancer research. The difluoromethyl group is known to enhance the metabolic stability of compounds, making them more suitable for prolonged therapeutic use. A recent study in the Cancer Research Journal reported that this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cancer cell proliferation and survival.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate involves several steps, each carefully optimized to ensure high yield and purity. The initial step typically involves the formation of the pyridine ring through a multistep synthesis process, followed by the introduction of the amino, difluoromethyl, and methyl groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and directed C-H functionalization have been employed to achieve efficient synthesis routes. These methods not only improve yield but also reduce environmental impact by minimizing waste production.

The physicochemical properties of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate are crucial for its pharmaceutical development. It has been found to be moderately soluble in water but highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile facilitates its use in both in vitro and in vivo studies. Additionally, its stability under various conditions has been extensively studied to ensure that it remains active during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. The primary focus of these trials is to determine optimal dosing regimens and to identify any potential interactions with other medications. Further phase II and III trials are planned to assess its therapeutic potential in larger patient populations.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-carboxylate (CAS No. 1805352-01-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.